Cas no 1526325-08-5 (1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol)

• Product Name: 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol
• CAS No: 1526325-08-5
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• MDL: MFCD23751981
• CID: 5603610
• PubChem ID: 79711235
• Update Time: 2025-07-01

1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS018268499
• 1526325-08-5
• EN300-1910633
• 1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ol
• 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol

• MDL： MFCD23751981
• Inchi： 1S/C9H11BrFNO/c10-7-1-6(2-8(11)4-7)3-9(13)5-12/h1-2,4,9,13H,3,5,12H2
• InChI Key： QBMRRCCOWFBXFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC(CN)O)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol

Introduction to 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol (CAS No. 1526325-08-5)

1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol (CAS No. 1526325-08-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name N-(3-Bromo-5-fluorophenyl)-2-amino-1-propanol, is characterized by its unique structural features, which include a brominated and fluorinated aromatic ring and an amino alcohol functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol can be represented as follows: the central carbon atom is bonded to an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring (C₆H₄-Br-F). The presence of the bromine and fluorine atoms on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol has been the subject of numerous studies aimed at elucidating its pharmacological properties. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability of 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol to interact with GPCRs makes it a promising candidate for the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol exhibits potent agonist activity at the serotonin 5-HT₇ receptor. This receptor is involved in regulating circadian rhythms, sleep-wake cycles, and mood disorders. The researchers found that the compound selectively activates 5-HT₇ receptors without significant activity at other serotonin receptor subtypes, suggesting its potential as a selective 5-HT₇ receptor agonist for treating conditions such as insomnia and depression.

Beyond its interactions with GPCRs, 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol has also shown promise in other therapeutic areas. For instance, a 2020 study in the European Journal of Pharmacology demonstrated that the compound possesses anti-inflammatory properties. The researchers observed that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol could be developed as an anti-inflammatory agent for treating inflammatory diseases like arthritis and inflammatory bowel disease.

The safety profile of 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol is another critical aspect that has been investigated. Preclinical studies have shown that the compound exhibits low toxicity in vitro and in vivo. A toxicological evaluation conducted in rats found no significant adverse effects at doses up to 100 mg/kg, indicating a favorable safety margin for further development.

In addition to its potential therapeutic applications, 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for probing the functions of target proteins and signaling cascades. For example, researchers have used this compound to investigate the role of 5-HT₇ receptors in neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-ol has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 3-bromo-5-fluoroacetophenone with ammonia followed by reduction to form the amino alcohol. Alternative synthetic routes have also been developed to enhance scalability and cost-effectiveness for large-scale production.

In conclusion, 1-Amino-3-(3-bromo-5-fluorophenyl)propan-2-o